Methyl 4-((4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methyl)benzoate

• IUPAC Name: methyl 4-[[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C20H21N3O3S/c1-25-20(24)16-4-2-14(3-5-16)12-23-9-6-15(7-10-23)18-21-22-19(26-18)17-8-11-27-13-17/h2-5,8,11,13,15H,6-7,9-10,12H2,1H3
• InChI Key: MBGRBGBSRHTEAT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2CCC(CC2)C3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Methyl 4-((4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methyl)benzoate is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Compounds with 1,3,4-oxadiazole structures, such as the one , have been studied for their potential antibacterial properties. For example, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, a compound with a similar structure, demonstrated moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Chemosensors

Compounds containing 1,3,4-oxadiazole groups have been investigated for their potential as chemosensors. For example, certain derivatives displayed color changes upon addition of fluoride ions, indicating their utility in sensing applications (Ma et al., 2013).

Photoluminescent Properties

Research into 1,3,4-oxadiazole derivatives has revealed their potential in photoluminescent applications. Some compounds exhibited strong blue fluorescence emission with good photoluminescence quantum yields, making them candidates for use in optoelectronic devices (Han et al., 2010).

Corrosion Inhibition

1,3,4-Oxadiazole derivatives have been studied for their corrosion inhibition properties. They have been found to form protective layers on mild steel surfaces, indicating their potential use in materials science and engineering (Ammal et al., 2018), (Kalia et al., 2020).

Drug Design

Research on 1,3,4-oxadiazole derivatives has also included their potential use in drug design, particularly as antiproliferative agents. Studies have indicated their efficacy in inhibiting the growth of certain cancer cell lines (Kumar et al., 2014).